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Compound Name: 10-Undecenyltrimethoxysilane
CAS No.: 872575-06-9
Cat. No.: B1592826
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An In-Depth Technical Guide to Trimethoxy(undec-10-enyl)silane: Properties, Synthesis, and
Applications

Introduction

Trimethoxy(undec-10-enyl)silane is a bifunctional organosilane molecule of significant interest
in the fields of material science, nanotechnology, and biomedical engineering. Its unique
structure, featuring a long hydrocarbon chain with a terminal reactive double bond and a
hydrolyzable trimethoxysilyl headgroup, allows it to act as a versatile molecular linker.[1] This
guide provides a comprehensive overview of its fundamental properties, synthesis, reactivity,
and applications, with a particular focus on its utility for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Trimethoxy(undec-10-enyl)silane is a liquid at room temperature. Its key properties are
summarized in the table below.[1] The long undecenyl chain imparts significant hydrophobic
character, while the trimethoxysilyl group provides a reactive anchor for covalent attachment to
hydroxylated surfaces.
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Property Value Reference
trimethoxy(undec-10-

IUPAC Name _ [1]
enyl)silane

CAS Number 872575-06-9 [1]

Molecular Formula C14H3003Si [1]

Molecular Weight 274.47 g/mol [1]

Physical State Liquid [1]

Boiling Point 102-105°C at 1 mm Hg [1]
Density 0.908 g/cm? [1]
Refractive Index 1.4334 [1]

Synthesis of Trimethoxy(undec-10-enyl)silane

The primary route for the synthesis of trimethoxy(undec-10-enyl)silane is the hydrosilylation of

10-undecene with trimethoxysilane. This reaction typically employs a platinum-based catalyst,

such as Karstedt's catalyst, to facilitate the addition of the Si-H bond across the terminal double

bond of the alkene.[2] This process is highly efficient and results in the anti-Markovnikov

addition product, where the silicon atom attaches to the terminal carbon of the alkene.[3]
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Synthesis of Trimethoxy(undec-10-enyl)silane.

Representative Experimental Protocol

While a specific protocol for trimethoxy(undec-10-enyl)silane is not readily available in the cited
literature, the following is a representative procedure for the hydrosilylation of a terminal alkene
with a trimethoxysilane, based on established methods.[2][4]

o Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar, reflux condenser, and dropping funnel, add 10-undecene (1.0 eq) under an inert
atmosphere (e.g., argon or nitrogen).

o Catalyst Addition: Add Karstedt's catalyst (typically in the range of 10-50 ppm relative to the
alkene) to the reaction flask.

» Addition of Silane: Slowly add trimethoxysilane (1.0-1.2 eq) dropwise to the stirred solution.
The reaction may be exothermic, and the addition rate should be controlled to maintain a
safe temperature.
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o Reaction: After the addition is complete, the reaction mixture is typically heated (e.g., to 60-
80 °C) and stirred for several hours until the reaction is complete, as monitored by
techniques such as FT-IR (disappearance of the Si-H stretch) or NMR spectroscopy.

 Purification: The product is then purified by vacuum distillation to remove any unreacted
starting materials and the catalyst.

Spectroscopic Characterization

The structure of trimethoxy(undec-10-enyl)silane can be confirmed using standard
spectroscopic techniques. Although specific spectra for this compound are not provided in the
search results, the expected spectral features can be predicted based on its structure and data
from analogous compounds.

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
methoxy protons as a singlet around 3.5 ppm. The long alkyl chain will exhibit a series of
multiplets between approximately 0.8 and 1.6 ppm, with a triplet for the terminal methyl
group around 0.9 ppm. The protons on the carbon adjacent to the silicon atom will appear as
a triplet at a slightly higher chemical shift.

e 13C NMR: The carbon NMR spectrum will show a signal for the methoxy carbons around 50
ppm. The alkyl chain carbons will resonate in the range of 14-34 ppm. The carbon atom
bonded to the silicon will be shifted downfield.

e FT-IR: The infrared spectrum will be characterized by strong C-H stretching vibrations
around 2850-2960 cm~1. A strong Si-O-C stretching band is expected around 1090 cm~1.
The absence of a Si-H stretching band (around 2100-2200 cm~1) and the C=C stretching
band of the starting alkene (around 1640 cm~?) indicates the completion of the
hydrosilylation reaction.

Key Reactions and Mechanisms: Surface
Modification

The utility of trimethoxy(undec-10-enyl)silane lies in its ability to form robust, self-assembled
monolayers (SAMs) on hydroxylated surfaces such as glass, silicon wafers, and metal oxides.
[3][5] This process occurs in two main steps:
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e Hydrolysis: In the presence of trace amounts of water, the methoxy groups (-OCHs) on the
silicon atom hydrolyze to form silanol groups (-OH).

o Condensation: These silanol groups then condense with hydroxyl groups on the substrate
surface, forming stable covalent Si-O-Substrate bonds. Additionally, adjacent silanol groups
can condense with each other to form a cross-linked siloxane (Si-O-Si) network, which

enhances the stability of the monolayer.
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Typical workflow for surface modification.
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Applications in Research and Drug Development

The ability to form well-defined and stable monolayers makes trimethoxy(undec-10-enyl)silane
a valuable tool for tailoring the surface properties of materials.

o Surface Hydrophobization: The long alkyl chain creates a non-polar, hydrophobic surface,
which is useful for creating water-repellent coatings.[1]

o Biomedical Applications: Silane-based coatings are extensively explored for modifying the
surfaces of biomedical implants.[5][6] By creating a well-defined interface, one can control
protein adsorption, cellular adhesion, and the overall biocompatibility of the implant.[5][6] The
terminal double bond of trimethoxy(undec-10-enyl)silane provides a handle for further
functionalization, allowing for the attachment of bioactive molecules such as peptides,
growth factors, or drugs.

o Biosensors: Self-assembled monolayers are a cornerstone of modern biosensor technology.
[3] They provide a platform for the controlled immobilization of biorecognition elements (e.g.,
antibodies, enzymes, DNA) onto a transducer surface.[3][7] The long alkyl chain of
trimethoxy(undec-10-enyl)silane can help to create a well-ordered monolayer that minimizes
non-specific binding and provides a suitable environment for the immobilized biomolecules.

e Drug Delivery: The surface modification of nanoparticles (e.g., mesoporous silica
nanoparticles) is a key strategy in advanced drug delivery systems.[8][9] Silanization can be
used to control the surface chemistry of these nanoparticles, for instance, to improve their
stability in biological media, to attach targeting ligands for cell-specific delivery, or to create
stimuli-responsive systems for controlled drug release.[8][9]
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Formation of a self-assembled monolayer.

Safety and Handling

A specific Safety Data Sheet (SDS) for trimethoxy(undec-10-enyl)silane was not found in the
search results. However, based on the SDS for analogous compounds such as trimethoxy-n-
octylsilane and other alkoxysilanes, the following hazards and handling precautions should be
considered.[10]

e Hazards: May cause skin and eye irritation.[10] Inhalation of vapors may cause respiratory
irritation. Alkoxysilanes are moisture-sensitive and will react with water, including moisture in
the air, to produce methanol and the corresponding silanol. Methanol is toxic and flammable.

e Handling: Handle in a well-ventilated area, preferably in a fume hood.[10] Wear appropriate
personal protective equipment (PPE), including safety glasses or goggles, chemical-resistant
gloves (e.g., nitrile), and a lab coat.[10]
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o Storage: Store in a tightly sealed container in a cool, dry place away from moisture and
sources of ignition.

Conclusion

Trimethoxy(undec-10-enyl)silane is a valuable and versatile molecule for the chemical
modification of surfaces. Its dual functionality allows for the formation of robust, covalently
bound self-assembled monolayers with a tailorable surface chemistry. These properties make it
a powerful tool for researchers in material science, and particularly for those in the biomedical
and drug development fields who seek to control the interface between synthetic materials and
biological systems. Careful handling in a moisture-free environment is crucial for both safety
and successful application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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